Cas no 135545-99-2 ((2S)-4-{(E)-2-[(carboxymethyl)amino]ethenyl}-2,3-dihydropyridine-2,6-dicarboxylic acid)
![(2S)-4-{(E)-2-[(carboxymethyl)amino]ethenyl}-2,3-dihydropyridine-2,6-dicarboxylic acid structure](https://www.kuujia.com/scimg/cas/135545-99-2x500.png)
135545-99-2 structure
Product name:(2S)-4-{(E)-2-[(carboxymethyl)amino]ethenyl}-2,3-dihydropyridine-2,6-dicarboxylic acid
(2S)-4-{(E)-2-[(carboxymethyl)amino]ethenyl}-2,3-dihydropyridine-2,6-dicarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-4-{(E)-2-[(carboxymethyl)amino]ethenyl}-2,3-dihydropyridine-2,6-dicarboxylic acid
- (2S)-4-[(E)-2-(carboxymethylamino)ethenyl]-2,3-dihydropyridine-2,6-dicarboxylic acid
- Portulacaxanthin III
- CHEBI:8342
- C08566
- Q27108051
- 135545-99-2
- Glycine-betaxanthin
-
- Inchi: InChI=1S/C11H12N2O6/c14-9(15)5-12-2-1-6-3-7(10(16)17)13-8(4-6)11(18)19/h1-3,8,13H,4-5H2,(H,14,15)(H,16,17)(H,18,19)
- InChI Key: ZZZQMKRQWYRKFG-UHFFFAOYSA-N
- SMILES: OC(=O)C\N=C/C=C1\CC(NC(=C1)C(O)=O)C(O)=O |c:11|
Computed Properties
- Exact Mass: 268.069536
- Monoisotopic Mass: 268.069536
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 491
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.562
- Topological Polar Surface Area: 136
Experimental Properties
- Density: 1.53
- Boiling Point: 628.8°C at 760 mmHg
- Flash Point: 334.1°C
- Refractive Index: 1.628
(2S)-4-{(E)-2-[(carboxymethyl)amino]ethenyl}-2,3-dihydropyridine-2,6-dicarboxylic acid Related Literature
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Kun Dou,Fabiao Yu,Yuxia Liu,Lingxin Chen,Ziping Cao,Tao Chen,Yulin Li Chem. Sci., 2017,8, 7851-7861
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Jie Zhang,Yuming Guo,Hui Fang,Weili Jia,Han Li,Lin Yang,Kui Wang New J. Chem., 2015,39, 6951-6957
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Stefan Haeberle,Thilo Brenner Lab Chip, 2006,6, 776-781
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4. Boronic acid liposomes for cellular delivery and content release driven by carbohydrate binding†‡Xiaoyu Zhang,Daiane S. Alves,Jinchao Lou,Shelby D. Hill,Francisco N. Barrera,Michael D. Best Chem. Commun., 2018,54, 6169-6172
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Julien Lombard,Thierry Biben,Samy Merabia Nanoscale, 2016,8, 14870-14876
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